Cas no 1516405-16-5 (2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol)

• Product Name: 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• CAS No: 1516405-16-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5957830
• PubChem ID: 82604102
• Update Time: 2025-05-20

2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• EN300-1849065
• 1516405-16-5

• Inchi： 1S/C10H13N3O/c1-13-8-5-3-2-4-7(8)10(12-13)9(14)6-11/h2-5,9,14H,6,11H2,1H3
• InChI Key： UPAOIVFRPJWMKQ-UHFFFAOYSA-N
• SMILES： OC(CN)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol (CAS No. 1516405-16-5): Structure, Applications, and Research Insights

The compound 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol (CAS No. 1516405-16-5) is a specialized organic molecule featuring a unique indazole core linked to an amino alcohol moiety. Its structural complexity and functional groups make it a subject of interest in pharmaceutical research, particularly in the design of small-molecule inhibitors and biologically active compounds. The presence of both amino and hydroxyl groups enhances its potential for hydrogen bonding, a critical feature in drug-receptor interactions.

Recent studies highlight the growing demand for indazole derivatives due to their diverse pharmacological properties, including anti-inflammatory and kinase inhibitory effects. Researchers are actively exploring 1516405-16-5 as a precursor or intermediate in synthesizing novel therapeutics targeting cancer pathways and neurodegenerative diseases. This aligns with current trends in precision medicine, where structure-activity relationships (SAR) are pivotal for optimizing drug efficacy.

From a synthetic chemistry perspective, the preparation of 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol often involves multi-step reactions, including N-methylation and reductive amination. Its purity and stability are crucial for reproducibility in biological assays, prompting advancements in analytical techniques like HPLC and LC-MS for quality control. These methodologies address the increasing focus on green chemistry and sustainable synthesis in the pharmaceutical industry.

The compound's nomenclature, 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol, reflects its IUPAC naming conventions, which are essential for accurate database indexing in platforms like PubChem and SciFinder. Users frequently search for synonyms such as "1-methyl-3-(2-amino-1-hydroxyethyl)indazole" or "amino indazole ethanol derivative," emphasizing the need for standardized terminology in scientific literature.

In the context of drug discovery, this compound's potential extends to kinase inhibition, a hot topic in oncology research. Kinases like JAK and BTK are frequently investigated targets, and the indazole scaffold's versatility supports the development of selective inhibitors. Discussions in forums and publications often revolve around optimizing bioavailability and blood-brain barrier penetration, key challenges in central nervous system (CNS) drug design.

Beyond therapeutics, 1516405-16-5 is also relevant in chemical biology for probing enzyme mechanisms or designing fluorescent probes. Its compatibility with click chemistry reactions further expands its utility in bioconjugation and labeling applications. These interdisciplinary uses underscore its value in both academic and industrial settings.

To address common queries from researchers, this compound's solubility in polar solvents (e.g., DMSO or methanol) and its storage conditions (typically -20°C under inert atmosphere) are critical for experimental success. Such practical details are frequently searched alongside its CAS number or molecular weight (available in spectral databases).

In summary, 2-amino-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol represents a promising scaffold in medicinal chemistry, bridging gaps between synthetic feasibility and biological relevance. Its study contributes to broader conversations about personalized medicine and high-throughput screening, reflecting the dynamic evolution of modern drug development.